![molecular formula C10H12ClNO3 B4642861 2-(2-chlorophenoxy)-N-(2-hydroxyethyl)acetamide](/img/structure/B4642861.png)
2-(2-chlorophenoxy)-N-(2-hydroxyethyl)acetamide
Description
Synthesis Analysis
The synthesis of derivatives related to 2-(2-chlorophenoxy)-N-(2-hydroxyethyl)acetamide involves various chemical reactions, such as acetylation, esterification, and ester interchange steps. For instance, derivatives have been synthesized by reacting N-methylaniline with chloracetyl chloride, followed by esterification and ester interchange to yield compounds with significant yields (Zhong-cheng & Wan-yin, 2002). These synthesis methods provide a foundation for producing chlorophenoxyacetamide derivatives with potential utility in various applications.
Molecular Structure Analysis
The molecular structure of chlorophenoxyacetamides, including 2-(2-chlorophenoxy)-N-(2-hydroxyethyl)acetamide, is characterized by X-ray diffraction and spectroscopic techniques. For example, derivatives have been analyzed using X-ray powder diffraction, providing new diffraction data, including experimental and calculated 2θ peaks positions, values of d, experimental relative peak intensities, and Miller indices, as well as unit-cell parameters (Olszewska, Tarasiuk, & Pikus, 2009). These analyses contribute to understanding the molecular structure and potential reactivity of these compounds.
Chemical Reactions and Properties
Chlorophenoxyacetamides, including 2-(2-chlorophenoxy)-N-(2-hydroxyethyl)acetamide, undergo various chemical reactions that define their reactivity and functional applications. For example, the interaction of N-(2-hydroxyphenyl)acetamide with methyl(organyl)dichlorosilanes leads to the formation of silaheterocyclic benzoxazasiloles, which exhibit equilibrium with cyclic benzodioxazasilepines. These reactions and the resulting compounds' structures are studied using NMR, FTIR spectroscopy, and X-ray analysis, providing insights into the chemical properties and potential applications of these compounds (Lazareva et al., 2017).
Physical Properties Analysis
The physical properties of chlorophenoxyacetamides are influenced by their molecular structure and the nature of their substituents. These properties, including melting points, solubility, and crystal structure, are essential for understanding the compound's behavior in different environments and applications. For instance, the crystal structure analysis of related compounds provides insights into their non-planar discrete molecular conformation and the interactions that influence their physical properties (Davis & Healy, 2010).
properties
IUPAC Name |
2-(2-chlorophenoxy)-N-(2-hydroxyethyl)acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClNO3/c11-8-3-1-2-4-9(8)15-7-10(14)12-5-6-13/h1-4,13H,5-7H2,(H,12,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYRGDFWJYDUHBK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OCC(=O)NCCO)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.66 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.